Cas no 90580-67-9 (Ergosta-7,23-dien-3-ol, (3b,5a,23E)-)

Ergosta-7,23-dien-3-ol, (3b,5a,23E)- structure
90580-67-9 structure
Product Name:Ergosta-7,23-dien-3-ol, (3b,5a,23E)-
CAS No:90580-67-9
Molecular Formula:C28H46O
Molecular Weight:398.664
CID:4302785
PubChem ID:162886781

Ergosta-7,23-dien-3-ol, (3b,5a,23E)- Properties

Names and Identifiers

    • Ergosta-7,23-dien-3-ol, (3b,5a,23E)-
    • Ergosta-7,23-dien-3-ol, (3beta,5alpha,23E)-
    • DTXSID001289100
    • 90580-67-9
    • Ergosta-7,23-dien-3-ol, (3I(2),5I+/-,23E)-
    • (3S,5S,9R,10S,13R,14R,17R)-17-[(E,2R)-5,6-dimethylhept-4-en-2-yl]-10,13-dimethyl-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
    • (3S,5S,9R,10S,13R,14R,17R)-17-((E,2R)-5,6-dimethylhept-4-en-2-yl)-10,13-dimethyl-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-3-ol
    • InChIKey: KAQGTARNAVQLMK-BCTBAPBZSA-N
    • Inchi: InChI=1S/C28H46O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h7,10,18,20-22,24-26,29H,8-9,11-17H2,1-6H3/b19-7+/t20-,21+,22+,24-,25+,26+,27+,28-/m1/s1
    • SMILES: CC(C)C(=CCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)O)C)C)C

Computed Properties

  • Exact Mass: 398.354866087g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 398.354866087g/mol
  • Heavy Atom Count: 29
  • Complexity: 672
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 8.1
  • Topological Polar Surface Area: 20.2Ų

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